![molecular formula C9H7BrN2 B1603988 5-Bromoquinolin-2-amine CAS No. 347146-12-7](/img/structure/B1603988.png)
5-Bromoquinolin-2-amine
Overview
Description
5-Bromoquinolin-2-amine is a heterocyclic compound with a wide range of biological and pharmacological activities . It shows both electrophilic and nucleophilic substitution reactions .
Synthesis Analysis
The synthesis of quinoline derivatives like 5-Bromoquinolin-2-amine has been reported in the literature with a wide range of protocols. Some of the well-known classical synthesis protocols include Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .Molecular Structure Analysis
The molecular formula of 5-Bromoquinolin-2-amine is C9H7BrN2 . It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety .Chemical Reactions Analysis
5-Bromoquinolin-2-amine shows both electrophilic and nucleophilic substitution reactions . It has been used in various chemical reactions, including transition metal-mediated construction of aromatic nitrogen heterocycles .Scientific Research Applications
Pharmaceutical Applications
5-Bromoquinolin-2-amine, as a quinoline derivative, plays a major role in the field of medicinal chemistry . Quinoline is a vital scaffold for leads in drug discovery . It’s used in the synthesis of many anti-malarial drugs such as chloroquine, pyrimethamine, and mefloquine .
Industrial Applications
Quinoline has versatile applications in the fields of industrial and synthetic organic chemistry . It’s an essential heterocyclic compound used in various industrial processes .
Biological Activities
Quinoline and its derivatives have potential biological activities . They are used in the development of bioactive compounds with various pharmacological properties .
Synthetic Organic Chemistry
Quinoline is a key component in synthetic organic chemistry . It’s used in the construction of various organic compounds .
Green Chemistry
Quinoline and its derivatives are used in green chemistry protocols . They are involved in ultrasound irradiation reactions and other environmentally friendly chemical processes .
Drug Design
Quinoline is a core template in drug design due to its broad spectrum of bioactivity . It’s used in the design and development of new drugs with improved therapeutic potential .
Mechanism of Action
Target of Action
5-Bromoquinolin-2-amine is a derivative of quinoline, a heterocyclic compound that has been extensively used in medicinal chemistry . Quinolines have a wide range of applications in medicinal and synthetic organic chemistry, as well as in industrial chemistry . .
Mode of Action
Quinoline derivatives are known to exhibit a variety of biological activities, including antimicrobial, insecticidal, anti-inflammatory, antiplatelet, and antitumor effects . The structural diversity of synthesized compounds provides high and selective activity attained through different mechanisms of action .
Biochemical Pathways
Quinoline derivatives, such as 5-Bromoquinolin-2-amine, are known to interact with various biochemical pathways. For instance, one of the compounds, 2-chloro-8-methyl-N-(quinolin-5-yl)quinolin-4-amine, has been found to be active with the predominant PI3K/AKT/mTOR pathway proteins . This pathway plays a crucial role in multiple cancers by regulating apoptosis and cell proliferation .
Result of Action
Quinoline derivatives are known to exhibit a variety of biological activities, including antimicrobial, insecticidal, anti-inflammatory, antiplatelet, and antitumor effects .
Safety and Hazards
Future Directions
Quinoline derivatives like 5-Bromoquinolin-2-amine have versatile applications in the fields of industrial and synthetic organic chemistry . They play a major role in the field of medicinal chemistry and are vital for leads in drug discovery . Therefore, the future directions of 5-Bromoquinolin-2-amine could involve further exploration of its biological and pharmacological activities, as well as the development of greener and more sustainable chemical processes for its synthesis .
properties
IUPAC Name |
5-bromoquinolin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2/c10-7-2-1-3-8-6(7)4-5-9(11)12-8/h1-5H,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBQIVWNPOZQTTE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=N2)N)C(=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60627510 | |
Record name | 5-Bromoquinolin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60627510 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromoquinolin-2-amine | |
CAS RN |
347146-12-7 | |
Record name | 5-Bromoquinolin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60627510 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromoquinolin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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